1-Amino-7-hydroxy-4-methylindane hydrochloride

• Molecular Formula: C10H14ClNO
• Molecular Weight: 199.68 g/mol
• IUPAC Name: 3-amino-7-methyl-2,3-dihydro-1H-inden-4-ol;hydrochloride
• InChI: InChI=1S/C10H13NO.ClH/c1-6-2-5-9(12)10-7(6)3-4-8(10)11;/h2,5,8,12H,3-4,11H2,1H3;1H
• InChI Key: WPYIPRYROCVMGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CCC(C2=C(C=C1)O)N.Cl

Description

1-Amino-7-hydroxy-4-methylindane hydrochloride is a useful research compound. Its molecular formula is C10H14ClNO and its molecular weight is 199.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

15.0 Grams of 7-hydroxy-4-methyl-1-indanone oxime was dissolved in 200 ml of acetic acid, then 1.0 g of platinum oxide catalyst was added thereto and the mixture was subjected to catalytic reduction under 5 atmospheric pressure of hydrogen gas at a room temperature for 8 hours. The catalyst was removed by filtration, then the filtrate was concentrated to dryness under a reduced pressure. The residue thus obtained was dissolved in 200 ml of ethanol and hydrogen chloride gas was blown into the solution to become saturated. The solvent was removed by evaporation under a reduced pressure, the residue was recrystallized from ethanol to obtain 3.30 g of 1-amino-7-hydroxy-4-methylindane hydrochloride in the form of colorless needle-like crystals. Melting point: 221°-223° C.